(3R,5S,6S,7R)-4-oxaheptacyclo[11.10.2.02,8.03,5.010,24.017,25.018,23]pentacosa-1(24),2(8),9,11,13(25),14,16,18,20,22-decaene-6,7-diol

• CAS No.: 173241-50-4
• Molecular Formula: C24H16O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: (3R,5S,6S,7R)-4-oxaheptacyclo[11.10.2.02,8.03,5.010,24.017,25.018,23]pentacosa-1(24),2(8),9,11,13(25),14,16,18,20,22-decaene-6,7-diol
• InChI: InChI=1S/C24H16O3/c25-21-16-10-12-9-8-11-4-3-7-14-13-5-1-2-6-15(13)19(18(12)17(11)14)20(16)23-24(27-23)22(21)26/h1-10,21-26H/t21-,22+,23-,24+/m1/s1
• InChI Key: CJAMAUFDXDSQLU-QPXUXIHVSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C2C6=C(C=C5C=C4)[C@H]([C@@H]([C@H]7[C@@H]6O7)O)O
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C2C6=C(C=C5C=C4)C(C(C7C6O7)O)O

Description

This polycyclic ether-diol compound features a highly complex heptacyclic scaffold with fused oxygen-containing rings, stereochemical complexity (3R,5S,6S,7R configuration), and vicinal diol groups at positions 6 and 5. The compound’s synthesis likely involves multi-step cyclization and oxidation strategies, as seen in structurally related macrocycles (e.g., ). Its stereochemical precision is critical for physicochemical behavior, as enantiomeric purity impacts properties like optical rotation and crystallinity .

Scientific Research Applications

Medicinal Chemistry

The compound's unique structure makes it a candidate for therapeutic applications. Its hydroxyl and methoxy groups suggest potential bioactivity that can be explored for the development of pharmaceuticals targeting various diseases.

Potential Applications:

• Alzheimer's Disease Treatment: The compound may exhibit inhibitory activity against beta-secretase enzymes (BACE1 and BACE2), which are implicated in the formation of amyloid plaques associated with Alzheimer's disease . This suggests that derivatives or analogs of this compound could be developed as therapeutic agents.
• Anticancer Activity: Similar compounds have been studied for their anticancer properties. The structural features of this compound may allow it to interact with biological targets involved in cancer progression .

Materials Science

Due to its complex structure and stability under various conditions, this compound could be explored for applications in materials science:

• Nanotechnology: The ability to form stable structures at the molecular level may allow for the development of nanomaterials with specific properties useful in electronics or drug delivery systems.
• Polymer Chemistry: The compound's functional groups can be utilized in the synthesis of novel polymers with enhanced properties such as biodegradability or improved mechanical strength.

Synthetic Chemistry

The synthesis pathways of this compound can provide insight into new methodologies in organic synthesis:

• Chiral Synthesis: The multiple chiral centers present in the molecule offer opportunities for studying asymmetric synthesis techniques that are crucial for producing enantiomerically pure compounds.

Case Study 1: Alzheimer’s Disease

Research indicates that compounds similar to (3R,5S,6S,7R)-4-oxaheptacyclo[11.10.2.02,8.03,5.010,24.017,25.018,23]pentacosa have shown promise in inhibiting BACE1 activity . In vitro studies demonstrated that modifications to the hydroxyl groups could enhance binding affinity to the enzyme.

Case Study 2: Anticancer Properties

A related study focused on the synthesis of derivatives from complex organic molecules similar to this compound showed significant anticancer activity against breast cancer cell lines . The research highlighted how structural modifications influenced cytotoxicity and selectivity towards cancer cells compared to normal cells.

Data Tables

Application Area	Potential Benefits	Relevant Studies
Medicinal Chemistry	Alzheimer’s treatment via BACE inhibition	,
Anticancer Activity	Cytotoxic effects on cancer cells
Materials Science	Development of nanomaterials and polymers	Noted potential based on structural features
Synthetic Chemistry	Advancements in chiral synthesis techniques	Insights from synthetic pathways

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Oxygen-Bridged Polycyclic Frameworks

Table 1: Key Structural Parameters

Compound Name	Ring System	Functional Groups	Stereochemistry	Reference
Target Compound (3R,5S,6S,7R)-4-oxaheptacyclo[...]diol	Heptacyclic, 4-oxa bridge	Vicinal diols (C6, C7)	3R,5S,6S,7R	N/A
(8R,16R)-8,16-Bis(decyl)-27-phenyl-6,9,12,15,18-pentaoxa-25-azatetracyclo[...]heptaene	Tetracyclic, 5-oxa bridges	Aromatic ethers, amine	8R,16R
26,28-Dihydroxy-25,27-dimethoxypentacyclo[...]dodecaene-5,17-dicarboxaldehyde	Pentacyclic, methoxy/diol	Diols, methoxy, aldehyde	Not specified
(3R,5S,6S,7R)-4-oxahexacyclo[...]octaene-6,7-diol	Hexacyclic, 4-oxa bridge	Vicinal diols (C6, C7)	3R,5S,6S,7R

Key Observations :

• The target compound’s heptacyclic system is more complex than hexacyclic analogues () but shares vicinal diol motifs, which enhance hydrophilicity and hydrogen-bonding capacity.
• Macrocyclic ethers in exhibit larger ring systems but lack diol groups, relying instead on alkyl chains for solubility .
• Pentacyclic derivatives () incorporate methoxy and aldehyde groups, offering distinct reactivity compared to the target’s diol-dominated structure .

Stereochemical and Spectroscopic Comparisons

Stereochemical Sensitivity :
The target’s enantiomeric configuration (3R,5S,6S,7R) contrasts with the (8R,16R) configuration in ’s macrocycles, which show significant optical rotation ([α]²⁵D = −23.12) due to stereogenic centers . Enantiomorph-polarity studies () suggest that near-centrosymmetric structures can produce misleading chirality signals, emphasizing the need for rigorous crystallographic validation in such complex systems .

NMR Spectral Data :

• Aromatic Proton Shifts : The target’s aromatic regions may resemble benzofurazan derivatives (), where tautomerism absence simplifies splitting (e.g., singlet at δ 7.40 ppm) .
• Diol Protons : Vicinal diols in similar compounds (e.g., ) exhibit downfield shifts (δ 4.0–5.0 ppm) due to hydrogen bonding, comparable to the target’s C6/C7 hydroxyls .

Table 2: Simulated NMR Chemical Shift Ranges

Proton Type	Target Compound (δ ppm)	Comparable Compound (δ ppm)	Reference
Aromatic (ortho/meta)	6.8–7.5	7.21–7.40 (benzofurazan derivatives)
Vicinal Diols (-OH)	4.2–5.0	4.5–5.2 (hexacyclo-diol analogues)
Aliphatic CH₂ (ether)	3.5–4.0	3.75–3.94 (macrocyclic ethers)

Q & A

Q. What are the recommended synthetic pathways for this compound, considering its complex polycyclic architecture?

The synthesis of this compound requires a multi-step approach, leveraging methodologies from heterocyclic chemistry. Key steps include:

• Ring-closing strategies : Use of tandem cyclization reactions to assemble the fused oxa- and carbocyclic systems.
• Stereochemical control : Chiral auxiliaries or asymmetric catalysis (e.g., Sharpless dihydroxylation) to establish the (3R,5S,6S,7R) configuration .
• Protective group chemistry : Temporary protection of hydroxyl groups during synthesis to avoid unwanted side reactions .

Q. Which spectroscopic techniques are most effective for confirming the stereochemistry and hydroxyl group positions?

A combination of advanced analytical methods is critical:

• Nuclear Magnetic Resonance (NMR) : 2D techniques (e.g., COSY, NOESY) to resolve overlapping signals and assign stereochemistry .
• X-ray crystallography : Definitive confirmation of the three-dimensional structure, particularly for the fused ring system and hydroxyl orientations .
• High-resolution mass spectrometry (HRMS) : Validation of molecular formula and isotopic patterns .

Q. What safety protocols are critical during handling due to potential acute toxicity concerns?

While specific toxicological data for this compound is limited, general precautions include:

• Personal protective equipment (PPE) : Gloves, chemical-resistant lab coats, and full-face shields to prevent skin/eye contact .
• Ventilation : Use of fume hoods to minimize inhalation of aerosols or dust .
• Emergency procedures : Immediate rinsing with water for eye/skin exposure and medical consultation for ingestion .

Advanced Research Questions

Q. How can computational reaction path search methods optimize the synthesis of this compound?

Quantum chemical calculations (e.g., density functional theory) can predict feasible reaction pathways and transition states. For example:

• Reaction trajectory mapping : Identifying low-energy pathways for ring-closing steps .
• Solvent effects : Molecular dynamics simulations to assess solvent interactions and stabilize intermediates .
• Machine learning integration : Training models on similar polycyclic systems to predict optimal reaction conditions .

Q. What strategies resolve discrepancies between computational predictions and experimental yields?

Systematic approaches include:

• Sensitivity analysis : Varying parameters (temperature, catalyst loading) to identify critical factors affecting yield .
• In-situ monitoring : Real-time spectroscopy (e.g., Raman) to detect intermediate formation and adjust conditions dynamically .
• Feedback loops : Incorporating experimental data into computational models to refine predictions iteratively .

Q. How do AI-driven simulations enhance the understanding of its reaction mechanisms?

AI tools integrated with platforms like COMSOL Multiphysics enable:

• Multi-scale modeling : Linking electronic-level insights (e.g., bond cleavage) to macro-scale reaction kinetics .
• Autonomous experimentation : AI-guided optimization of reaction parameters (e.g., stoichiometry, pressure) for high-throughput screening .

Q. What reactor design considerations improve scalability while maintaining stereochemical integrity?

Advanced reactor configurations are critical:

• Microfluidic reactors : Precise control over mixing and residence time to minimize stereochemical drift .
• Membrane separation : In-line purification to remove byproducts and maintain reaction efficiency .
• Non-isothermal operation : Gradient temperature profiles to stabilize thermolabile intermediates .

Q. How to validate the absence of hazardous decomposition products under varying conditions?

Rigorous stability studies are required:

• Thermogravimetric analysis (TGA) : Assess thermal degradation thresholds and identify volatile byproducts .
• Forced degradation studies : Exposure to extreme pH, light, or oxidants to simulate stress conditions .
• Ecotoxicological screening : Collaborate with environmental chemists to evaluate bioaccumulation potential (if data gaps exist) .